![molecular formula C14H15N3O5S2 B2994621 2-[2,4-dioxo-5-(propan-2-ylidene)-1,3-thiazolidin-3-yl]-N-(4-sulfamoylphenyl)acetamide CAS No. 860134-82-3](/img/structure/B2994621.png)
2-[2,4-dioxo-5-(propan-2-ylidene)-1,3-thiazolidin-3-yl]-N-(4-sulfamoylphenyl)acetamide
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Description
2-[2,4-dioxo-5-(propan-2-ylidene)-1,3-thiazolidin-3-yl]-N-(4-sulfamoylphenyl)acetamide is a useful research compound. Its molecular formula is C14H15N3O5S2 and its molecular weight is 369.41. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Potential
Research indicates that derivatives of 2-[2,4-dioxo-5-(propan-2-ylidene)-1,3-thiazolidin-3-yl]-N-(4-sulfamoylphenyl)acetamide possess significant antimicrobial properties. For example, a study by Gouda et al. (2010) explored the synthesis and antimicrobial potential of related thiazolidinone and thiazoline derivatives, revealing promising activities against certain microbial strains (Gouda, Berghot, Shoeib, & Khalil, 2010). Similarly, Darwish et al. (2014) synthesized novel thiazole, pyridone, and pyrazole derivatives bearing a sulfonamide moiety and found them effective as antimicrobial agents (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Hypoglycemic Activity
This compound has also been studied for its potential in treating diabetes. Nikalje et al. (2012) synthesized a series of related 2,4-thiazolidinedione derivatives and evaluated their hypoglycemic activity in an animal model, revealing promising results (Nikalje, Deshp, & Une, 2012). Another study by Nikaljea et al. (2012) reported the synthesis of similar derivatives and their significant hypoglycemic activity in animal models (Nikaljea, Choudharia, & Une, 2012).
Anti-inflammatory and Antioxidant Properties
Compounds related to this compound have been explored for their anti-inflammatory and antioxidant properties. Koppireddi et al. (2013) synthesized novel thiazolidinedione derivatives and found them effective as antioxidants and anti-inflammatory agents (Koppireddi, Komsani, Avula, Pombala, Vasamsetti, Kotamraju, & Yadla, 2013). Another study by Ma et al. (2011) synthesized thiazolidine-2,4-dione derivatives and evaluated their inhibitory potency on nitric oxide production, showing promising results in inflammatory disease treatment (Ma, Xie, Ma, Liu, Xiang, Ye, Zheng, Chen, Xu, Chen, Chen, Yang, Qiu, Wang, Liang, Peng, Yang, Wei, & Chen, 2011).
Other Pharmacological Activities
Various other pharmacological activities have been explored, such as xanthine oxidase inhibition by Ranganatha et al. (2014), indicating potential use in managing conditions like gout (Ranganatha, Begum, Naveen, Zameer, Hegdekatte, & Khanum, 2014).
Properties
IUPAC Name |
2-(2,4-dioxo-5-propan-2-ylidene-1,3-thiazolidin-3-yl)-N-(4-sulfamoylphenyl)acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C14H15N3O5S2/c1-8(2)12-13(19)17(14(20)23-12)7-11(18)16-9-3-5-10(6-4-9)24(15,21)22/h3-6H,7H2,1-2H3,(H,16,18)(H2,15,21,22) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYXSVSWJRPWFCD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C1C(=O)N(C(=O)S1)CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O5S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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